Acetylides

Acetylides are organometallic compounds that contain a metal ion bonded to an acetylide group (C₂²⁻). These compounds play significant roles in various chemical transformations and reactions, particularly in organic synthesis. Acetylides can be synthesized through the reaction of alkynes with metallic ions or by reducing metal carbonyls. They are known for their reactivity towards electrophiles, often undergoing substitution reactions to form new products. Due to their stability, acetylides have found applications in catalysis and as precursors for the synthesis of a wide range of organic molecules including pharmaceuticals and materials with advanced properties.

Chemical Name	CAS	MF
3,4,4-trimethylpent-1-yne	52763-16-3	C₈H₁₄
Ethenol, (2-ethynyl-2,4-cyclopentadien-1-ylidene)-, (1R)- (9CI)	393561-91-6	C₉H₆O
1-Eicosyne	765-27-5	C₂₀H₃₈
3,3-Diethylpent-1-yne	919-23-3	C₉H₁₆
1-Butyne, 4,4-dichloro-	83682-42-2	C₄H₄Cl₂
2-Methylbut-3-yn-2-amine	2978-58-7	C₅H₉N
pent-4-yn-1-ol	5390-04-5	C₅H₈O
1-Dodecyne	765-03-7	C₁₂H₂₂
3-Chloro-3-methyl-1-butyne	1111-97-3	C₅H₇Cl
4-Methyl-1-pentyne	7154-75-8	C₆H₁₀

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